Cas no 180339-29-1 (3-Benzofurancarboxylicacid, 4,5,6,7-tetrahydro-4-(hydroxyimino)-, (E)- (9CI))

• Product Name: 3-Benzofurancarboxylicacid, 4,5,6,7-tetrahydro-4-(hydroxyimino)-, (E)- (9CI)
• CAS No: 180339-29-1
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 113435
• PubChem ID: 45089073
• Update Time: 2025-04-18

3-Benzofurancarboxylicacid, 4,5,6,7-tetrahydro-4-(hydroxyimino)-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Benzofurancarboxylicacid, 4,5,6,7-tetrahydro-4-(hydroxyimino)-, (E)- (9CI)
• 4-hydroxyimino-6,7-dihydro-5H-1-benzofuran-3-carboxylic acid
• 3-Benzofurancarboxylicacid,4,5,6,7-tetrahydro-4-(hydroxyimino)-,(E)-(9CI)
• LUHSSXGCCGNUFU-POHAHGRESA-N
• (Z)-4,5,6,7-Tetrahydro-4-(hydroxyimino)-3-benzofurancarboxylic acid
• 3-benzo[b]furancarboxylic acid,4,5,6,7-tetrahydro-4-(hydroxyimino)-
• (E)-4-(Hydroxyimino)-4,5,6,7-tetrahydrobenzofuran-3-carboxylic acid
• SCHEMBL5233488
• 203636-45-7
• SCHEMBL5233483
• 180339-29-1

• Inchi： 1S/C9H9NO4/c11-9(12)5-4-14-7-3-1-2-6(10-13)8(5)7/h4,13H,1-3H2,(H,11,12)/b10-6+
• InChI Key： LUHSSXGCCGNUFU-UXBLZVDNSA-N
• SMILES： O1C=C(C(=O)O)C2/C(/CCCC1=2)=N/O

Computed Properties

• Exact Mass: 195.05317
• Monoisotopic Mass: 195.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83A^2
• XLogP3: 0.9

Experimental Properties

• PSA: 83.03